Cas no 1565355-83-0 (1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one)
![1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one structure](https://www.kuujia.com/scimg/cas/1565355-83-0x500.png)
1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- EN300-394570
- 1565355-83-0
- 1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one
- 1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one
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- Inchi: 1S/C11H13BrO2S/c1-8(6-13)15-7-11(14)9-4-2-3-5-10(9)12/h2-5,8,13H,6-7H2,1H3
- InChI Key: QHGNEPGVUUEXAX-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(CSC(C)CO)=O
Computed Properties
- Exact Mass: 287.98196g/mol
- Monoisotopic Mass: 287.98196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.6Ų
1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-394570-5.0g |
1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one |
1565355-83-0 | 5.0g |
$2485.0 | 2023-03-02 | ||
Enamine | EN300-394570-0.25g |
1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one |
1565355-83-0 | 0.25g |
$789.0 | 2023-03-02 | ||
Enamine | EN300-394570-0.05g |
1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one |
1565355-83-0 | 0.05g |
$719.0 | 2023-03-02 | ||
Enamine | EN300-394570-2.5g |
1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one |
1565355-83-0 | 2.5g |
$1680.0 | 2023-03-02 | ||
Enamine | EN300-394570-0.5g |
1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one |
1565355-83-0 | 0.5g |
$823.0 | 2023-03-02 | ||
Enamine | EN300-394570-1.0g |
1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one |
1565355-83-0 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-394570-10.0g |
1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one |
1565355-83-0 | 10.0g |
$3683.0 | 2023-03-02 | ||
Enamine | EN300-394570-0.1g |
1-(2-bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one |
1565355-83-0 | 0.1g |
$755.0 | 2023-03-02 |
1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one Related Literature
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
Additional information on 1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one
Comprehensive Introduction to 1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one (CAS No. 1565355-83-0)
1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one (CAS No. 1565355-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS number, features a bromophenyl moiety coupled with a hydroxypropan-2-yl sulfanyl group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for synthesis methods, applications, and safety data related to this compound, reflecting its growing relevance in modern science.
The molecular structure of 1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one combines a brominated aromatic ring with a thioether linkage and a hydroxyl group, which contributes to its reactivity and potential utility in drug discovery. Recent trends in AI-driven drug design and green chemistry have highlighted the importance of such compounds, as they can serve as building blocks for biologically active molecules. Users often inquire about its solubility, stability, and compatibility with other reagents, underscoring the need for detailed technical information.
In the context of pharmaceutical intermediates, 1565355-83-0 has been explored for its role in synthesizing targeted therapeutics, particularly in oncology and neurology. The compound's bromine atom offers a strategic handle for further functionalization, while the hydroxypropan-2-yl sulfanyl group enhances its solubility in polar solvents. This dual functionality aligns with current demands for multifunctional scaffolds in medicinal chemistry, a topic frequently searched in academic and industrial databases.
From a synthetic chemistry perspective, the compound's CAS number (1565355-83-0) is often used to track its commercial availability and purity specifications. Laboratories focusing on high-throughput screening or catalyst development may prioritize this compound due to its potential to form metal complexes or participate in cross-coupling reactions. Recent publications have also highlighted its relevance in photocatalysis, a rapidly growing field in sustainable chemistry.
Environmental and regulatory compliance is another critical aspect associated with 1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one. While not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. Users often search for MSDS sheets and analytical protocols to ensure safe laboratory practices. Additionally, the compound's biodegradability and ecotoxicological profile are topics of interest for industries aiming to align with green chemistry principles.
In summary, 1-(2-Bromophenyl)-2-[(1-hydroxypropan-2-yl)sulfanyl]ethan-1-one (CAS No. 1565355-83-0) represents a valuable tool for researchers exploring advanced synthetic routes and drug development. Its structural features and functional groups make it a subject of ongoing investigation, particularly in areas like precision medicine and sustainable synthesis. As the scientific community continues to prioritize innovation and safety, this compound is likely to remain a focal point in both academic and industrial research.
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